Cas no 41107-55-5 (Uridine,2',3'-dideoxy-3',5-difluoro-)

Uridine,2',3'-dideoxy-3',5-difluoro- structure
41107-55-5 structure
Product Name:Uridine,2',3'-dideoxy-3',5-difluoro-
CAS No:41107-55-5
MF:C9H10F2N2O4
MW:248.183509349823
CID:330373
PubChem ID:72260
Update Time:2025-04-19

Uridine,2',3'-dideoxy-3',5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Uridine,2',3'-dideoxy-3',5-difluoro-
    • 5-fluoro-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
    • 5-fluoro-2',3'-dideoxy-3'-fluorouridine
    • Uridine, 2',3'-dideoxy-3',5-difluoro-
    • CHEMBL1098358
    • 41107-55-5
    • BDBM50452155
    • FddFUrd
    • DTXSID40194053
    • 3'-FddFU
    • 3'-Fluoro-2',3'-dideoxy-5-fluorouridine
    • SCHEMBL9640808
    • 3''''-FFdUrd
    • 5-fluoro-1-[(2R,4S,5R)-4-fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
    • 3'-Ffdurd
    • Inchi: 1S/C9H10F2N2O4/c10-4-1-7(17-6(4)3-14)13-2-5(11)8(15)12-9(13)16/h2,4,6-7,14H,1,3H2,(H,12,15,16)/t4-,6+,7+/m0/s1
    • InChI Key: BTDNMVIVIFYUGE-UBKIQSJTSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@H](C1)N1C=C(C(NC1=O)=O)F

Computed Properties

  • Exact Mass: 248.06086313g/mol
  • Monoisotopic Mass: 248.06086313g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 78.9Ų
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